(E)-2-Nonene-1,4-diol

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: (E)-non-2-ene-1,4-diol
• InChI: InChI=1S/C9H18O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7,9-11H,2-4,6,8H2,1H3/b7-5+
• InChI Key: ZDHRSPRSUBAAIO-FNORWQNLSA-N
• Isomeric SMILES: CCCCCC(/C=C/CO)O
• Canonical SMILES: CCCCCC(C=CCO)O

Description

(E)-4-hydroxynon-2-en-1-ol is a medium-chain primary fatty alcohol that is (2E)-non-2-ene which is substituted by hydroxy groups at positions 1 and 4. It is a medium-chain primary fatty alcohol, a primary allylic alcohol, a diol, a secondary allylic alcohol and a 4-hydroxynonenol.

Scientific Research Applications

Synthesis and Chemical Reactions

(E)-2-Nonene-1,4-diol is involved in various chemical reactions and synthesis processes. For instance, it is a product of the hydromagnesiation reaction of propargylic alcohols (Sato & Kobayashi, 2003). This reaction demonstrates the application of this compound in organic synthesis, particularly in the formation of complex organic compounds.

Enantioselective Synthesis

The compound plays a role in the enantioselective synthesis of diols, including anti 1,2-diols and butene-1,4-diols. This process is significant for the creation of specific molecular configurations with potential applications in pharmaceuticals and organic chemistry (Roush & Grover, 1992).

Microbial Production

In the realm of biotechnology, diols like this compound are considered as platform green chemicals. They can be produced through microbial bioconversion of renewable materials, highlighting their role in sustainable chemistry and industrial applications (Zeng & Sabra, 2011).

Lipid Peroxidation Studies

This compound is also studied in the context of lipid peroxidation, particularly its derivatives like 4-hydroxy-2-nonenal (HNE). These studies focus on understanding the chemical processes and implications of lipid peroxidation in various biological and pathological contexts (Spickett, 2013).

Analytical Chemistry

The compound finds application in analytical chemistry, especially in the analysis of beer aging. It's used as a marker for understanding the chemical changes that occur during the aging process of beverages like beer (Santos et al., 2003).

Protein Cross-Linking Studies

Research on this compound derivatives such as (E)-4-hydroxy-2-nonenal investigates their role in protein cross-linking. This is particularly relevant in the study of biochemical processes and disease pathologies related to protein modifications (Liu, Xu, & Sayre, 2003).